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Compound of Interest

Compound Name: NSC 245214

Cat. No.: B164218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC 245214, identified as 2-(3,5-dinitro-2-thienyl)cyclohexanone, is a biochemical reagent with

potential applications in various research fields. This document provides a summary of its

chemical and physical properties, along with protocols for its preparation and handling in a

laboratory setting. Due to the limited publicly available information on its specific biological

activity, the experimental protocols provided are general in nature and should be adapted

based on the specific research context.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of NSC 245214 is crucial for its

effective use in experimental settings. The following table summarizes the key properties of this

compound.
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Property Value Source

Chemical Name
2-(3,5-dinitro-2-

thienyl)cyclohexanone
N/A

NSC Number 245214 N/A

CAS Number 31554-45-7 N/A

Molecular Formula C₁₀H₁₀N₂O₅S N/A

Molecular Weight 270.26 g/mol N/A

Solubility

DMF: 15 mg/mL DMSO: 10

mg/mL DMF:PBS (pH 7.2)

(1:1): 0.5 mg/mL Ethanol: 0.25

mg/mL

N/A

Solution Preparation Protocols
Proper preparation of NSC 245214 solutions is critical for experimental reproducibility. Below

are protocols for preparing stock and working solutions.

Preparation of a 10 mM Stock Solution in DMSO
Materials:

NSC 245214 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Protocol:
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Calculate the required mass: To prepare a 10 mM stock solution, calculate the mass of NSC
245214 needed using the following formula: Mass (mg) = Desired Volume (mL) x 10 mM x

270.26 g/mol / 1000 For example, for 1 mL of a 10 mM stock solution, 2.7026 mg of NSC
245214 is required.

Weigh the compound: Carefully weigh the calculated amount of NSC 245214 powder and

transfer it to a sterile microcentrifuge tube.

Add DMSO: Add the desired volume of anhydrous DMSO to the microcentrifuge tube

containing the NSC 245214 powder.

Dissolve the compound: Vortex the tube until the compound is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Storage: Store the 10 mM stock solution in small aliquots at -20°C or -80°C to minimize

freeze-thaw cycles.

Preparation of Working Solutions
Materials:

10 mM NSC 245214 stock solution in DMSO

Appropriate cell culture medium or experimental buffer

Sterile tubes

Protocol:

Determine the final concentration: Decide on the final concentration of NSC 245214 required

for your experiment.

Dilute the stock solution: Serially dilute the 10 mM stock solution in the appropriate cell

culture medium or experimental buffer to achieve the desired final concentration.

Important: Ensure that the final concentration of DMSO in the working solution is not toxic

to the cells or interferes with the assay. A final DMSO concentration of less than 0.5% is

generally recommended.
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Mix thoroughly: Gently mix the working solution by pipetting or inverting the tube.

Use immediately: It is recommended to prepare working solutions fresh for each experiment.

Experimental Workflow for In Vitro Screening
The following diagram illustrates a general workflow for screening the biological activity of NSC
245214 in a cell-based assay.

Caption: General workflow for in vitro screening of NSC 245214.

Hypothetical Signaling Pathway Investigation
Given that the precise mechanism of action of NSC 245214 is not yet elucidated, a common

starting point for a novel compound is to investigate its effects on well-established signaling

pathways implicated in cell proliferation and survival, such as the PI3K/Akt and MAPK/ERK

pathways.
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Caption: Hypothetical targeting of PI3K/Akt and MAPK/ERK pathways by NSC 245214.

Disclaimer
The information provided in this document is for research purposes only and is based on

currently available data. The biological effects and mechanism of action of NSC 245214 have

not been fully elucidated. Researchers should exercise caution and perform their own

validation experiments. This compound is not for human or veterinary use. Appropriate

personal protective equipment should be worn when handling this chemical.
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To cite this document: BenchChem. [NSC 245214: Application Notes and Protocols for a
Novel Biochemical Reagent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164218#nsc-245214-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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